Cas no 62219-47-0 (1H-1,2-Diazepine, 1-(chloroacetyl)-)

• Product Name: 1H-1,2-Diazepine, 1-(chloroacetyl)-
• CAS No: 62219-47-0
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 453991
• PubChem ID: 71388678
• Update Time: 2025-04-19

1H-1,2-Diazepine, 1-(chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Diazepine, 1-(chloroacetyl)-
• 2-chloro-1-(diazepin-1-yl)ethanone
• DTXSID30810735
• 62219-47-0
• 2-Chloro-1-(1H-1,2-diazepin-1-yl)ethan-1-one

• Inchi： 1S/C7H7ClN2O/c8-6-7(11)10-5-3-1-2-4-9-10/h1-5H,6H2
• InChI Key： GOMWLWVMLLURFR-UHFFFAOYSA-N
• SMILES： ClCC(N1C=CC=CC=N1)=O

Computed Properties

• Exact Mass: 170.02481
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepines 1,2-diazepines